methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate

• IUPAC Name: methyl 2-[4-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]butoxy]benzoate
• InChI: InChI=1S/C22H26O5/c1-4-9-17-12-13-20(21(16-17)24-2)27-15-8-7-14-26-19-11-6-5-10-18(19)22(23)25-3/h4-6,9-13,16H,7-8,14-15H2,1-3H3/b9-4+
• InChI Key: WWVLQMKTWCFYCG-RUDMXATFSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCCCOC2=CC=CC=C2C(=O)OC)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCCCOC2=CC=CC=C2C(=O)OC)OC
• Molecular Formula: C22H26O5
• Molecular Weight: 370.4 g/mol

Description

Methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate, also known as PMBP, is a chemical compound that has been widely used in scientific research as a tool for studying various biological processes. This compound is a member of the family of benzoate esters and has been synthesized through several methods.

Mechanism of Action

The mechanism of action of methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate is not fully understood, but it is believed to be related to its ability to bind to estrogen receptors. methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate has been shown to have a high affinity for estrogen receptors, particularly the estrogen receptor alpha. This binding leads to the activation of various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway. These pathways are involved in the regulation of various cellular processes, including cell growth, differentiation, and survival.
Biochemical and Physiological Effects
methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate has been shown to have a number of biochemical and physiological effects. This compound has been shown to increase the expression of various genes involved in the regulation of cell growth and survival, including cyclin D1 and Bcl-2. methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate has also been shown to increase the production of nitric oxide, a molecule involved in the regulation of blood pressure and vascular function. Additionally, methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate has been shown to increase the expression of various immune cell markers, including CD4 and CD8.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate in lab experiments is its high affinity for estrogen receptors. This makes it a useful tool for studying the effects of estrogen on various biological processes. Additionally, methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate is relatively easy to synthesize and purify, making it readily available for use in lab experiments. However, one limitation of using methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate is its potential for non-specific binding to other proteins and molecules. This can lead to false-positive results and can make it difficult to interpret experimental data.

Future Directions

There are several future directions for research involving methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate. One area of research is the development of new compounds that have a higher affinity for estrogen receptors and that can be used to study the effects of estrogen on various biological processes. Another area of research is the development of new methods for synthesizing and purifying methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate, as well as other benzoate esters. Additionally, future research could focus on using methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate to study the effects of estrogen on various disease states, including cancer, cardiovascular disease, and neurodegenerative disorders.

Scientific Research Applications

Methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate has been widely used in scientific research as a tool for studying various biological processes. This compound has been used to study the effects of estrogen on the cardiovascular system, as well as the role of estrogen in the regulation of blood pressure. methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate has also been used to study the effects of estrogen on the brain, including its role in the regulation of mood and cognitive function. Additionally, methyl 2-{4-[2-methoxy-4-(1-propen-1-yl)phenoxy]butoxy}benzoate has been used to study the effects of estrogen on the immune system, including its role in the regulation of immune cell function.